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Compound of Interest

Compound Name: 2-Oxetanemethanamine

Cat. No.: B2990356 Get Quote

An in-depth exploration of the commercial availability, synthesis, and application of 2-
Oxetanemethanamine, a valuable building block in modern medicinal chemistry.

Introduction
2-Oxetanemethanamine, and its chiral counterpart (S)-oxetan-2-ylmethanamine, are

increasingly sought-after building blocks in the field of drug discovery and development. The

incorporation of the oxetane motif into drug candidates has been shown to confer a range of

beneficial physicochemical properties, including improved aqueous solubility, metabolic

stability, and lipophilicity, while also influencing the basicity of proximal amines.[1][2] These

characteristics make oxetane-containing compounds highly attractive for overcoming common

challenges in pharmacokinetics and pharmacodynamics. This technical guide provides a

comprehensive overview of the commercial availability of 2-Oxetanemethanamine, detailed

synthetic protocols, and insights into its application in drug discovery, particularly focusing on

its role in the development of targeted therapies.

Commercial Availability and Suppliers
2-Oxetanemethanamine and its enantiomerically pure forms are available from a variety of

commercial suppliers. The compound is typically offered at different purity levels and in various

quantities, from milligrams to kilograms, to cater to the needs of both academic research and
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industrial drug development. Below is a summary of representative suppliers and their

offerings.

Supplier
Product
Name(s)

CAS Number Purity
Available
Quantities

Sigma-Aldrich

2-

(Aminomethyl)ox

etane

882402-12-2 ≥95%
100 mg, 250 mg,

1 g

Apollo Scientific

2-

(Aminomethyl)ox

etane

882402-12-2 97% 250 mg, 1 g

Ambeed
(S)-Oxetan-2-

ylmethanamine
2091328-57-1 97% 1 g, 5 g

BLD Pharm
(S)-Oxetan-2-

ylmethanamine
2091328-57-1 98%+ Custom

Chembk
(S)-oxetan-2-

ylmethanamine
2091328-57-1 98% Inquire

Note: Availability and pricing are subject to change. It is recommended to consult the suppliers'

websites for the most current information.

Synthetic Protocols
The synthesis of 2-Oxetanemethanamine can be achieved through various routes. A common

and scalable method involves the construction of the oxetane ring followed by the introduction

of the aminomethyl group. Below is a detailed experimental protocol adapted from patent

literature, which avoids the use of hazardous reagents like sodium azide.[3][4]

Example Synthesis of (S)-oxetan-2-ylmethanamine[3]
This multi-step synthesis starts from a commercially available chiral precursor, (S)-2-

((benzyloxy)methyl)oxirane.

Step 1: Ring Expansion to (S)-2-((benzyloxy)methyl)oxetane
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To a solution of trimethylsulfoxonium iodide in anhydrous tert-butanol, potassium tert-

butoxide is added portion-wise under an inert atmosphere.

The mixture is heated, and a solution of (S)-2-((benzyloxy)methyl)oxirane in tert-butanol is

added dropwise.

The reaction is monitored by TLC or LC-MS for the consumption of the starting material.

Upon completion, the reaction is quenched with water and extracted with an organic solvent

(e.g., ethyl acetate).

The organic layer is washed, dried, and concentrated under reduced pressure. The crude

product is purified by column chromatography to yield (S)-2-((benzyloxy)methyl)oxetane.

Step 2: Deprotection to (S)-(oxetan-2-yl)methanol

The (S)-2-((benzyloxy)methyl)oxetane is dissolved in a suitable solvent (e.g., ethanol) in a

pressure vessel.

Palladium on carbon (10% w/w) is added as a catalyst.

The vessel is purged with hydrogen gas and the reaction is stirred under hydrogen pressure

until the deprotection is complete (monitored by TLC or LC-MS).

The catalyst is removed by filtration through celite, and the solvent is evaporated to give (S)-

(oxetan-2-yl)methanol.

Step 3: Conversion to a Sulfonate Ester

To a solution of (S)-(oxetan-2-yl)methanol and a tertiary amine base (e.g., triethylamine or

diisopropylethylamine) in a chlorinated solvent (e.g., dichloromethane) at 0 °C, a sulfonyl

chloride (e.g., p-toluenesulfonyl chloride or methanesulfonyl chloride) is added dropwise.

The reaction is stirred at room temperature until completion.

The reaction mixture is washed with aqueous solutions to remove excess reagents and

byproducts.
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The organic layer is dried and concentrated to yield the corresponding sulfonate ester.

Step 4: Introduction of the Amino Group (Gabriel Synthesis)

The sulfonate ester is dissolved in a polar aprotic solvent like dimethylformamide (DMF).

Potassium phthalimide is added, and the mixture is heated.

After the reaction is complete, the mixture is cooled, and water is added to precipitate the

product.

The solid is collected by filtration and washed to give the phthalimide-protected amine.

Step 5: Deprotection to (S)-oxetan-2-ylmethanamine

The phthalimide-protected amine is suspended in ethanol.

Hydrazine hydrate is added, and the mixture is refluxed.

The reaction mixture is cooled, and the precipitated phthalhydrazide is filtered off.

The filtrate is acidified with hydrochloric acid and concentrated. The residue is then basified

and extracted with an organic solvent to yield (S)-oxetan-2-ylmethanamine.

Below is a graphical representation of the described synthetic workflow.
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Synthetic Workflow for (S)-oxetan-2-ylmethanamine

(S)-2-((benzyloxy)methyl)oxirane

Ring Expansion
(Trimethylsulfoxonium iodide,

KOtBu)

Step 1

(S)-2-((benzyloxy)methyl)oxetane

Deprotection
(H2, Pd/C)

Step 2

(S)-(oxetan-2-yl)methanol

Sulfonylation
(TsCl, Et3N)

Step 3

(S)-(oxetan-2-yl)methyl
4-methylbenzenesulfonate

Gabriel Synthesis
(Potassium Phthalimide)

Step 4

2-(((S)-oxetan-2-yl)methyl)
isoindoline-1,3-dione

Deprotection
(Hydrazine Hydrate)

Step 5

(S)-oxetan-2-ylmethanamine
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A simplified workflow for the synthesis of (S)-oxetan-2-ylmethanamine.
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Applications in Drug Discovery: A Case Study of
EZH2 Inhibition
The unique properties of the 2-(aminomethyl)oxetane moiety make it a valuable component in

the design of potent and selective enzyme inhibitors. A prominent example is its incorporation

into inhibitors of Enhancer of Zeste Homolog 2 (EZH2). EZH2 is a histone methyltransferase

that is a key component of the Polycomb Repressive Complex 2 (PRC2). It plays a critical role

in epigenetic regulation by catalyzing the trimethylation of histone H3 at lysine 27 (H3K27me3),

a mark associated with transcriptional repression.[5] Dysregulation of EZH2 activity is

implicated in the pathogenesis of various cancers, making it an attractive therapeutic target.

The 2-(aminomethyl)oxetane fragment can be incorporated into small molecule inhibitors to

improve their pharmacological properties. For instance, in the development of the EZH2

inhibitor PF-06821497, which is currently in clinical trials, an oxetane moiety was introduced to

enhance the molecule's overall profile, including potency and pharmacokinetic properties.[5]

Signaling Pathway and Mechanism of Action
The diagram below illustrates the role of EZH2 in gene silencing and how an inhibitor

containing the 2-(aminomethyl)oxetane moiety can modulate this pathway.
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EZH2 Signaling Pathway and Inhibition
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The role of EZH2 in gene silencing and its inhibition by a targeted therapeutic.

Conclusion
2-Oxetanemethanamine is a versatile and valuable building block for medicinal chemists and

drug development professionals. Its commercial availability from multiple suppliers facilitates its
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use in a wide range of research and development activities. The synthetic routes to this

compound are well-established, allowing for its efficient production. The strategic incorporation

of the 2-(aminomethyl)oxetane moiety into drug candidates, as exemplified by the development

of EZH2 inhibitors, can significantly enhance their pharmacological properties, leading to the

development of more effective and safer therapeutics. As the understanding of the benefits of

incorporating oxetanes into small molecules continues to grow, the demand for 2-
Oxetanemethanamine and its derivatives is expected to increase, further solidifying its

importance in the landscape of modern drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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